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Compound of Interest

Compound Name: 1-(Chloromethoxy)-2-nitrobenzene

Cat. No.: B13236713

Get Quote

Executive Summary
1-Chloro-2-nitrobenzene (CAS 88-73-3), commonly referred to as o-nitrochlorobenzene

(ONCB), is a critical bifunctional building block in advanced organic synthesis. Featuring both a

halogen and a strongly electron-withdrawing nitro group on an aromatic ring, it serves as a

foundational intermediate for pharmaceuticals, agrochemicals, and high-performance dyes.

This whitepaper details the mechanistic reactivity, validated experimental protocols, and

toxicological pathways essential for researchers and drug development professionals handling

this compound.

Part 1: Chemical Identity & Core Properties
Understanding the physicochemical baseline of 1-chloro-2-nitrobenzene is critical for predicting

its phase behavior during synthesis and its bioavailability during toxicological assessments [4].

Table 1: Physicochemical Properties of CAS 88-73-3
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Property Value Scientific Implication

Molecular Formula C₆H₄ClNO₂
Bifunctional handles for

orthogonal functionalization.

Molecular Weight 157.55 g/mol

Low molecular weight

facilitates rapid membrane

permeation.

Appearance Yellow crystalline mass / liquid

Coloration is due to the

chromophoric nitro group

conjugated with the ring.

Melting Point 32 - 33 °C

Exists as a solid at room

temperature but melts easily

upon mild heating.

Boiling Point 246 °C

High boiling point requires

vacuum distillation for thermal

purification.

Density 1.348 g/mL (at 25 °C)

Denser than water; will form

the bottom layer in aqueous

biphasic extractions.

Solubility
Insoluble in H₂O; Soluble in

EtOH, Benzene

Requires organic solvents or

phase-transfer catalysts for

homogeneous reactions.

Part 2: Mechanistic Synthesis & Reactivity
Industrial Synthesis Pathway
The industrial synthesis of 1-chloro-2-nitrobenzene relies on the electrophilic aromatic

substitution (nitration) of chlorobenzene using a mixed acid system (HNO₃/H₂SO₄) [1].

Causality of Isomer Distribution: The chlorine atom is ortho/para-directing due to resonance

stabilization (lone pair donation to the aromatic ring) but is overall deactivating due to its

inductive electron-withdrawing effect. The reaction yields a predictable isomeric mixture: ~65%

para, ~30% ortho (CAS 88-73-3), and ~1% meta. The para isomer predominates due to the
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steric hindrance imposed by the bulky chlorine atom at the ortho position. The pure ortho

isomer is subsequently isolated via fractional distillation (rectification) and targeted

crystallization at 15 °C.
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Figure 1: Industrial synthesis of 1-Chloro-2-nitrobenzene via mixed acid nitration and

separation.

Chemical Reactivity Profile
The chemical utility of 1-chloro-2-nitrobenzene stems from the synergistic relationship between

its substituents:
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Nucleophilic Aromatic Substitution (SₙAr): Typically, aryl chlorides are inert to nucleophilic

attack. However, the ortho-nitro group exerts a profound electron-withdrawing effect via

resonance, stabilizing the anionic Meisenheimer complex intermediate. This activates the

chlorine atom, allowing it to be readily displaced by amines, alkoxides, or thiols to form

substituted o-nitroaromatics.

Selective Reduction: The nitro group can be reduced to an amine to yield o-chloroaniline, a

precursor for 1-hydroxybenzotriazole derivatives [1].

Part 3: Applications & Experimental Protocols
Self-Validating Protocol: Selective Transfer
Hydrogenation
To convert 1-chloro-2-nitrobenzene to o-chloroaniline, transfer hydrogenation using ammonium

formate and a Pt/C catalyst is preferred over high-pressure H₂ gas. Causality: This method

provides a controlled, in situ release of hydrogen, preventing the exothermic runaway and

unwanted hydrodehalogenation (cleavage of the C-Cl bond) that frequently plagues the

reduction of halogenated nitroarenes [1].

Step-by-Step Methodology:

Reaction Setup: Dissolve 10 mmol of 1-chloro-2-nitrobenzene in 30 mL of anhydrous

methanol in a round-bottom flask. Add 5 mol% of 5% Platinum on Carbon (Pt/C).

Reagent Addition: Slowly add 40 mmol of ammonium formate in small portions over 15

minutes.

Causality: Slow addition controls the rate of H₂ generation, preventing the reaction mixture

from boiling over due to rapid gas evolution.

Reaction Monitoring (Self-Validation Checkpoint): Stir at room temperature and monitor via

Thin Layer Chromatography (TLC; 8:2 Hexane/Ethyl Acetate).

Validation: The reaction is only deemed complete—and safe to proceed to workup—when

the UV-active spot corresponding to the toxic nitroarene starting material completely

disappears, confirming 100% conversion to the amine.
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Catalyst Filtration (Safety Validation): Filter the reaction mixture through a compacted pad of

Celite under a nitrogen atmosphere.

Validation: A completely clear, particulate-free filtrate validates the successful removal of

the pyrophoric Pt/C catalyst, preventing autoignition during subsequent solvent

evaporation.

Isolation: Concentrate the filtrate under reduced pressure, partition between ethyl acetate

and water, dry the organic layer over Na₂SO₄, and evaporate to yield pure o-chloroaniline.

Part 4: Toxicological Profile & Safety Protocols
Mechanism of Toxicity
1-Chloro-2-nitrobenzene exhibits high acute toxicity via oral, dermal, and inhalation routes [2]

[3]. The primary mechanism of systemic toxicity is the induction of methemoglobinemia.

Causality: Upon absorption, the nitro group is hepatically reduced to reactive hydroxylamine

and nitroso intermediates. These metabolites redox-cycle with hemoglobin, oxidizing the

ferrous (Fe²⁺) iron in the heme group to the ferric (Fe³⁺) state. The resulting methemoglobin is

incapable of binding oxygen, leading to clinical cyanosis (blue skin) and severe cellular hypoxia

[2].

Chemical Reactivity In Vivo Toxicity Mechanism
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Click to download full resolution via product page

Figure 2: Core chemical reactivity pathways and in vivo methemoglobinemia toxicity

mechanism.

Quantitative Toxicity Data
Data derived from OECD SIDS initial assessment profiles highlights the compound's moderate-

to-high acute toxicity [2].

Table 2: Acute Toxicity Metrics (OECD SIDS)

Exposure Route Test Species Value (LD50 / LC50)
Hazard
Classification

Oral Rat (Male) 144 - 560 mg/kg bw Toxic (Category 3)

Oral Rat (Female) 263 - 560 mg/kg bw Toxic (Category 3)

Dermal Rabbit 355 - 400 mg/kg bw Toxic (Category 3)

Inhalation Rat
3200 mg/m³ (495

ppm)
Harmful (Category 4)

Laboratory Safety & Handling Protocol
Due to its ability to rapidly absorb through intact skin and induce methemoglobinemia, handling

CAS 88-73-3 requires strict administrative and engineering controls [3].

Engineering Controls: All manipulations must be performed in a Class II biological safety

cabinet or a certified chemical fume hood to prevent inhalation of vapors or dust.

PPE Requirements: Personnel must wear double nitrile gloves (changed immediately upon

suspected contamination), a chemically resistant lab coat, and full-seal safety goggles.

Decontamination (Self-Validating): Spills must be neutralized with a combustible solvent and

absorbed using inert diatomaceous earth. Validation: The area is deemed decontaminated

only when a secondary wipe-test shows no yellow residue, confirming the physical removal

of the chemical.
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Emergency Response: In the event of dermal exposure, immediately flush with copious

amounts of water for 15 minutes. If cyanosis (blue lips/nail beds) is observed, administer

100% oxygen and seek immediate medical intervention (Methylene blue is the standard

clinical antidote for methemoglobinemia).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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